molecular formula C19H19N5O2 B5520155 N-[6-(4-morpholinyl)-4-pyrimidinyl]-N'-1-naphthylurea

N-[6-(4-morpholinyl)-4-pyrimidinyl]-N'-1-naphthylurea

Cat. No. B5520155
M. Wt: 349.4 g/mol
InChI Key: OLHFULIZYILNQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound seems to be a complex organic molecule likely containing a morpholine ring and a pyrimidine ring . Morpholine is a common moiety in many pharmaceuticals and other organic compounds . Pyrimidine is a basic structure in nucleotides and several other important biomolecules .


Synthesis Analysis

While specific synthesis methods for “N-[6-(4-morpholinyl)-4-pyrimidinyl]-N’-1-naphthylurea” were not found, there are examples of synthesizing similar compounds. For instance, a novel 4-(4-(1-morpholinyl)phenyl)-2,6-bis(4-aminophenyl)pyridine (MPAP) diamine monomer was synthesized by introducing non-coplanar morpholine groups and pyridine heterocyclic structures .

Scientific Research Applications

Cancer Research and Treatment

“MLS000066434” has shown promise in cancer research due to its inhibitory effects on specific signaling pathways. Researchers have investigated its potential as a targeted therapy for various cancers, including solid tumors and hematological malignancies. The compound’s ability to interfere with cell proliferation, angiogenesis, and metastasis makes it an interesting candidate for further study in oncology .

Kinase Inhibition

The compound exhibits kinase inhibitory activity, particularly against certain tyrosine kinases. Kinases play crucial roles in cell signaling, and dysregulation of kinases is associated with several diseases. “MLS000066434” may be useful in designing kinase inhibitors for specific diseases, such as autoimmune disorders or neurodegenerative conditions .

Anti-Inflammatory Properties

Inflammation contributes to various diseases, including autoimmune disorders and chronic conditions. “MLS000066434” has demonstrated anti-inflammatory effects by modulating specific pathways involved in immune responses. Researchers are exploring its potential as a therapeutic agent for managing inflammatory diseases .

Neuroprotection and Neurodegenerative Diseases

The compound’s interactions with neuronal receptors and its ability to cross the blood-brain barrier make it relevant for neuroprotection. Studies have investigated its effects in models of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Researchers aim to understand its impact on neuronal survival, synaptic plasticity, and cognitive function .

Cardiovascular Applications

“MLS000066434” has been studied for its effects on cardiovascular health. It may influence vascular tone, endothelial function, and platelet aggregation. Researchers are exploring its potential in preventing or treating conditions like hypertension, atherosclerosis, and thrombosis .

Antiviral Activity

Preliminary research suggests that the compound exhibits antiviral properties. It may interfere with viral replication or entry into host cells. Investigations are ongoing to determine its efficacy against specific viruses, including RNA viruses and DNA viruses .

properties

IUPAC Name

1-(6-morpholin-4-ylpyrimidin-4-yl)-3-naphthalen-1-ylurea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19N5O2/c25-19(22-16-7-3-5-14-4-1-2-6-15(14)16)23-17-12-18(21-13-20-17)24-8-10-26-11-9-24/h1-7,12-13H,8-11H2,(H2,20,21,22,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OLHFULIZYILNQF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C2=NC=NC(=C2)NC(=O)NC3=CC=CC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.